![molecular formula C24H24N4O3 B4022918 N-benzyl-3-nitro-4-(1-piperidinyl)-N-2-pyridinylbenzamide](/img/structure/B4022918.png)
N-benzyl-3-nitro-4-(1-piperidinyl)-N-2-pyridinylbenzamide
Description
N-benzyl-3-nitro-4-(1-piperidinyl)-N-2-pyridinylbenzamide is a compound of interest due to its structural complexity and potential for various chemical transformations. The research focuses on understanding its synthesis, molecular structure, chemical reactions, and properties to explore its potential in scientific applications.
Synthesis Analysis
The synthesis of related compounds involves asymmetric carbon-carbon bond formations in conjugate additions of lithiated N-Boc allylic and benzylic amines to nitroalkenes, leading to highly enantioenriched products. These methodologies provide routes to substituted piperidines and related structures, highlighting the complexity and versatility in synthesizing nitrogen-containing heterocycles (Johnson et al., 2002).
Molecular Structure Analysis
The structural study of N-substituted piperidine and pyridine analogs reveals that these molecules can adopt various conformations depending on their substitution patterns. For example, tropane benzamides with piperidine rings exhibit specific N8 envelope or slightly distorted chair conformations, demonstrating the structural diversity and complexity of these molecules (Gálvez et al., 1990).
Chemical Reactions and Properties
Photoreaction studies of halogenated N-pyridinylbenzamides, such as chloro and bromo analogs, lead to cyclized products through intramolecular mechanisms assisted by radical complexation. This behavior underscores the reactive nature of such compounds and their potential for forming complex structures through photochemical processes (Park et al., 2001).
Physical Properties Analysis
Physical properties, such as solubility, melting points, and crystalline structures, are crucial for understanding the behavior of chemical compounds under different conditions. The structural characterization of related compounds, like side products in benzothiazinone synthesis, provides insight into the molecular arrangements and interactions that influence these physical properties (Eckhardt et al., 2020).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, are essential for applying these compounds in various scientific fields. For instance, the synthesis and pharmacological activity of stereoisomers of related compounds reveal the importance of stereochemistry in determining chemical behavior and biological activity (Muto et al., 1988).
properties
IUPAC Name |
N-benzyl-3-nitro-4-piperidin-1-yl-N-pyridin-2-ylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3/c29-24(27(23-11-5-6-14-25-23)18-19-9-3-1-4-10-19)20-12-13-21(22(17-20)28(30)31)26-15-7-2-8-16-26/h1,3-6,9-14,17H,2,7-8,15-16,18H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRQLVSHGQVCTGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C=C2)C(=O)N(CC3=CC=CC=C3)C4=CC=CC=N4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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